Cas no 137987-98-5 (7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one)

• Product Name: 7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one
• CAS No: 137987-98-5
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• CID: 1247725
• PubChem ID: 5523073
• Update Time: 2025-04-20

7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one
• 4H-1-benzopyran-4-one, 7-hydroxy-3-(2-methylphenoxy)-
• 7-hydroxy-3-(2-methylphenoxy)chromen-4-one
• 137987-98-5
• AKOS002672211
• 7-Hydroxy-3-(2-methylphenoxy)-4H-1-benzopyran-4-one
• BRN 5439448
• SCHEMBL18550849
• DTXSID30160424

• Inchi： 1S/C16H12O4/c1-10-4-2-3-5-13(10)20-15-9-19-14-8-11(17)6-7-12(14)16(15)18/h2-9,17H,1H3
• InChI Key： YVQOTKFKTMZTDH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)C1=COC2C=C(C=CC=2C1=O)O

Computed Properties

• Exact Mass: 268.07356
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones